Cas no 2680814-86-0 (benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate)

• Product Name: benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate
• CAS No: 2680814-86-0
• MF: C₁₈H₁₄BrF₂NO₂
• MW: 394.210071086884
• CID: 5626170
• PubChem ID: 165921598
• Update Time: 2025-06-11

benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-[(4-bromo-2,3-difluorophenyl)methylidene]azetidine-1-carboxylate
• 2680814-86-0
• EN300-28302886
• benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate

• Inchi： 1S/C18H14BrF2NO2/c19-15-7-6-14(16(20)17(15)21)8-13-9-22(10-13)18(23)24-11-12-4-2-1-3-5-12/h1-8H,9-11H2
• InChI Key： FWODCJQIRRBRRJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)/C=C1\CN(C(=O)OCC2C=CC=CC=2)C\1

Computed Properties

• Exact Mass: 393.01760g/mol
• Monoisotopic Mass: 393.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate

Benzyl 3-(4-Bromo-2,3-Difluorophenyl)methylideneazetidine-1-carboxylate (CAS No. 2680814-86-0): An Overview

Benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate (CAS No. 2680814-86-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a brominated and difluorinated phenyl ring, and an azetidine moiety. These structural elements contribute to its potential utility in various therapeutic applications.

The benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate molecule is of particular interest due to its potential as a lead compound in drug discovery. The presence of the bromine and fluorine atoms in the phenyl ring can significantly influence the compound's biological activity and pharmacokinetic properties. Recent studies have shown that such halogenated compounds can exhibit enhanced binding affinity to specific protein targets, making them valuable candidates for the development of novel drugs.

In the context of medicinal chemistry, benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate has been explored for its potential as an inhibitor of various enzymes and receptors. For instance, research has indicated that this compound may have inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The azetidine ring, a four-membered cyclic amine, adds to the compound's structural diversity and can enhance its interactions with biological targets.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the brominated and difluorinated phenyl group onto the azetidine scaffold. This method not only improves the yield and purity of the final product but also allows for the facile introduction of other functional groups, thereby expanding the scope for further chemical modifications.

The pharmacological profile of benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, with IC50 values in the low micromolar range. Additionally, preliminary studies in animal models have shown promising results in terms of efficacy and safety, suggesting that this compound may have therapeutic potential in treating various diseases.

One of the key challenges in the development of benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate as a drug candidate is optimizing its pharmacokinetic properties. Researchers are actively investigating ways to improve its solubility, stability, and bioavailability through chemical modifications and formulation strategies. For example, prodrug approaches have been explored to enhance the oral bioavailability of this compound.

The clinical relevance of benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate is further supported by its potential applications in personalized medicine. The ability to tailor drug treatments based on individual patient characteristics is a growing trend in modern healthcare. Given its unique structure and biological activity, this compound may be suitable for use in combination therapies or as part of a broader treatment regimen tailored to specific patient needs.

In conclusion, benzyl 3-(4-bromo-2,3-difluorophenyl)methylideneazetidine-1-carboxylate (CAS No. 2680814-86-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its structural complexity and biological activity make it an attractive lead compound for further development into therapeutic agents. Ongoing research continues to explore its potential applications and optimize its properties for clinical use.